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This technical guide provides an in-depth overview of Pretomanid-d4, a deuterated analog of
the anti-tuberculosis agent Pretomanid. It is intended for researchers, scientists, and
professionals in drug development who are utilizing this stable isotope-labeled compound as
an internal standard for quantitative analysis or as a tracer in metabolic studies.

Core Compound Identification

Pretomanid-d4 is the deuterium-labeled version of Pretomanid (also known as PA-824), a
novel nitroimidazole antibiotic. The strategic placement of deuterium atoms provides a distinct
mass signature, making it an ideal internal standard for mass spectrometry-based assays.

Chemical Abstract Service (CAS) Number: The definitive CAS number for Pretomanid-d4 is
1346617-34-2[1][2][3][4]. The CAS number for the unlabeled parent compound, Pretomanid, is
187235-37-6[2][3][5].

Sourcing and Availability

Pretomanid-d4 is available from several specialized chemical suppliers that provide reference
standards and isotopically labeled compounds for research purposes. Researchers should note
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that these products are intended for laboratory research use only and not for human
consumption[1][5].

Table 1: Commercial Suppliers of Pretomanid-d4

. . Available .
Supplier Website . Purity
Quantities
medchemexpress.co
MedchemExpress 500 pg 99.39%[1]
m
LGC Standards Igcstandards.com Custom >95% (HPLC)[2]
- - 10mg, 25mg, 50mg, "
Clinivex clinivex.com Not specified
100mg
L Lo 5mg, 10mg, 25mg, .
CymitQuimica cymitquimica.com Not specified
50mg, 100mg
) o Not specified for d4 N
InvivoChem invivochem.com Not specified

variant

Physicochemical and Analytical Data

The following tables summarize key quantitative data for Pretomanid-d4 and the
pharmacokinetic properties of its parent compound, Pretomanid.

Table 2: Physicochemical Properties of Pretomanid-d4

Property Value Source(s)
Molecular Formula C14HsD4F3N30s [21[3114]
Molecular Weight 363.28 g/mol [21[31[4]
Appearance White to off-white/yellow solid [5][6]

LogP 2.42 [6]
Solubility Practically insoluble in water [6]
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Table 3: Pharmacokinetic Parameters of Unlabeled Pretomanid (Single 200 mg Oral Dose)

Parameter Value Source(s)
Mean Cmax 2.0 pg/mL [7]
Median Tmax 5.0 hours [7]
Mean AUCo 53.0 pg-h/mL [7]
Plasma Protein Binding ~86.4% [7]

Apparent Volume of
T 97L [7]
Distribution

Table 4: Performance of a Validated LC-MS/MS Assay for Unlabeled Pretomanid in Human

Plasma
Parameter Value Source(s)
Calibration Range 10 - 10,000 ng/mL [8]
Inter-day Precision (%CV) < 9% [8]
Intra-day Precision (%CV) < 9% [8]
Accuracy 95.2% - 110% [8]
Mean Recovery 72.4% [8]

Experimental Protocols

This section details established methodologies for the synthesis and analysis of Pretomanid.
These protocols can be adapted for work with Pretomanid-d4.

General Synthesis Outline

The synthesis of Pretomanid has been approached through various routes, often aiming to
avoid hazardous starting materials like 2,4-dinitroimidazole[7][9]. A common modern strategy is
outlined below.
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» N-Alkylation: A protected (S)-glycidol derivative is reacted with a nitroimidazole precursor,
such as 2-bromo-4-nitro-1H-imidazole[9][10].

» Aryl Moiety Installation: The resulting alcohol intermediate is then reacted with a 4-
(trifluoromethoxy)benzyl bromide to form the key benzyl ether linkage[7].

o Deprotection and Cyclization: The protecting group on the glycidol moiety is removed.
Subsequent treatment with a base (e.g., potassium hydroxide in methanol) induces
intramolecular cyclization to form the final oxazine ring structure of Pretomanid[7].

 Purification: The final product is purified, typically through recrystallization, to yield
Pretomanid[7].

Stability-Indicating RP-HPLC Method

This method is suitable for determining the concentration of Pretomanid and resolving it from
potential degradation products[11][12].

 Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV
detector.

e Column: C18 reverse-phase column (e.g., Xtimate C18, 250mm x 4.6mm, 5um)[12].

o Mobile Phase: A mixture of Methanol, Acetonitrile, and an aqueous buffer. A typical
composition is Methanol: Acetonitrile: Ammonium phosphate buffer (55:40:05, v/v/v)[12]. An
alternative is 10 mM ammonium acetate (pH 3): Methanol (65:35, v/v)[11].

e Flow Rate: 1.0 mL/min[12].

o Detection Wavelength: 262 nm or 320 nm, where Pretomanid shows significant
absorbance[11][12].

o Standard Preparation: Prepare a stock solution by dissolving Pretomanid (or Pretomanid-
d4) in methanol to a concentration of 1000 pg/mL. Further dilutions are made with methanol
to create calibration standards (e.g., 5-40 pg/mL)[11][12].

o Sample Analysis: Inject the prepared standards and samples into the HPLC system and
integrate the peak area for quantification.
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LC-MS/MS Method for Quantification in Human Plasma

This highly sensitive and specific method is used for pharmacokinetic studies[8]. Pretomanid-
d4 is the ideal internal standard for this assay.

 Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer
(LC-MS/MS) with an electrospray ionization (ESI) source[8].

o Sample Preparation (Liquid-Liquid Extraction):

o To 40 pL of human plasma, add the internal standard (Pretomanid-d4).

o Perform liquid-liquid extraction to separate the analyte from plasma components.

o Evaporate the organic layer and reconstitute the residue in the mobile phase for injection.
o Chromatographic Separation:

o Column: Agilent Poroshell C18 or equivalent[8].

o Elution: Isocratic elution at a flow rate of 400 pL/min[8].
e Mass Spectrometry Detection:

o Mode: Multiple Reaction Monitoring (MRM) for high specificity[8].

o lonization: Positive Electrospray lonization (ESI+).

o Transitions: Monitor specific precursor-to-product ion transitions for both Pretomanid and
the Pretomanid-d4 internal standard.

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to Pretomanid and its deuterated
analog.
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Mechanism of Action of Pretomanid

Mycobacterium tuberculosis Cell
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Caption: The metabolic activation pathway of Pretomanid within Mycobacterium tuberculosis.
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LC-MS/MS Bioanalytical Workflow
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Caption: A typical workflow for quantifying Pretomanid in plasma using LC-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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